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Compound Overview

The table below summarizes the basic information available for Kgp-IN-1:

Property Description

Name Kgp-IN-1 (hydrochloride salt) [1]

CAS Number 2097865-47-7 [1]

Molecular Formula C₁₉H₂₅ClF₄N₄O₃ [1]

Molecular Weight 468.87 g/mol [1]

Supplier MedChemExpress (MCE) [1]

Primary Stated Target Arginine-specific gingipain (Rgp) [1]

Related Experimental Protocol Gingipain enzyme inhibition assay (provided by Bio-protocol) [2]

Biological Activity & Research Notes

A key finding from a recent study is that Kgp-IN-1 was identified as a potential inhibitor for a target

different from its stated one. The table below details this finding and the current research status.
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Aspect Findings & Current Status

Novel Identified
Activity

A 2024 computational and simulation study identified Kgp-IN-1 as one of five
compounds from the MCE library with potential to inhibit neuraminidase N1 of the

influenza A virus [3].

Research
Context

The study used machine learning and molecular dynamics simulations to suggest

this new activity; it is a predictive finding that requires experimental validation [3].

Potency Against
Gingipains

Information is missing. The search results do not provide quantitative data (e.g.,

IC₅₀ values) for Kgp-IN-1's activity against Rgp or Kgp gingipains.

In-Vivo/In-Vitro
Data

Information is missing. No experimental results from biological assays or animal

models were reported in the search results.

Experimental Protocol for Gingipain Inhibition

While specific data for Kgp-IN-1 is lacking, a general biochemical assay for measuring Kgp enzyme activity

is available. You can adapt this protocol to test Kgp-IN-1 [2].

Principle: The assay measures the cleavage of a synthetic substrate by the gingipain enzyme.
Inhibitor efficacy is determined by a reduction in this activity.

Key Steps:
Sample Preparation: Intact bacteria or bacterial lysate are used as the enzyme source.

Inhibition: The sample is incubated with the inhibitor (e.g., Kgp-IN-1 at various concentrations)
for 30 minutes at 37°C.

Reaction: A protease substrate (Z-His-Glu-Lys-MCA) is added.
Detection: Enzyme activity is measured kinetically with a fluorescence microplate reader

(excitation/emission at 380/460 nm) [2].

Mechanism of Kgp Gingipain and Potential Inhibition

Although data on Kgp-IN-1 is sparse, understanding the biological role of its target, the Kgp enzyme, is

crucial for research. Kgp (Lys-gingipain) is a key virulence factor produced by the periodontal pathogen

Porphyromonas gingivalis.
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The diagram below illustrates the role of Kgp in pathogenesis and how its inhibition could be a therapeutic

strategy.
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The specific molecular mechanisms by which Kgp impairs host immunity include:

Impairing Antiviral Defense: Kgp disrupts the interferon signaling pathway in oral epithelial cells,
which is critical for antiviral defense. This impairment can lead to increased susceptibility to and

reactivation of viral infections like Herpes Simplex Virus-1 (HSV-1) [4].
Degrading Signaling Proteins: Kgp selectively targets and degrades key intracellular immune

kinases, including RIPK1, TAK1, and AKT. This degradation dysregulates innate immune signaling
pathways (NF-κB and MAPK), leading to dampened inflammatory responses [5].

Cleaving Cytokines: Kgp can directly degrade pro-inflammatory cytokines and chemokines (e.g., IL-
8, IL-6, MCP-1), further helping the bacteria evade the host immune system [5].

How to Proceed with Research
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Given the limited data, here are suggestions for your research on Kgp-IN-1:

Consult the Patent: The compound is extracted from patent WO2017201322A1. This document is a
primary source for its initial design, synthesis, and any preliminary biological data [1].

Perform Validation Experiments: Use the provided experimental protocol [2] to test Kgp-IN-1's
efficacy against purified Rgp and Kgp enzymes to confirm and quantify its inhibitory activity.

Explore the New Lead: The predicted activity against neuraminidase [3] could represent a promising
new research direction, warranting further investigation.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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